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Compound of Interest

Compound Name: Piperonyl acetate

Cat. No.: B1198404 Get Quote

For researchers, scientists, and drug development professionals, adherence to strict safety

protocols is paramount when handling chemical compounds. This guide provides essential,

immediate safety and logistical information for the handling of Piperonyl acetate, including

operational and disposal plans.

Chemical Identifier:

Name: Piperonyl acetate

CAS Number: 326-61-4

Molecular Formula: C₁₀H₁₀O₄

Molecular Weight: 194.18 g/mol [1][2]

Appearance: Clear pale yellow to colorless oily liquid[3][4]

Odor: Floral-like, sweet, fruity[2][4]

Hazard Identification and Classification
Piperonyl acetate is classified as an irritant and may be harmful if swallowed.[3][4] It can also

cause an allergic skin reaction.[4]

GHS Hazard Statements:
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H302: Harmful if swallowed[4]

H317: May cause an allergic skin reaction[4]

H412: Harmful to aquatic life with long-lasting effects[2]

Precautionary Statements: A series of precautionary statements are associated with Piperonyl
acetate, emphasizing the need for careful handling and the use of protective measures. Key

statements include washing hands thoroughly after handling, avoiding breathing vapors, and

wearing protective gear.[3]

Personal Protective Equipment (PPE)
The following personal protective equipment is essential to minimize exposure and ensure

safety when handling Piperonyl acetate.
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PPE Category Item Specification

Eye/Face Protection Safety Goggles

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US).

[3]

Skin Protection Gloves

Chemical-resistant gloves.

Butyl, nitrile, or barrier laminate

gloves are recommended if a

specific material is not

specified.[5]

Protective Clothing

Laboratory coat, long-sleeved

shirt, and long pants.

Fire/flame resistant and

impervious clothing should be

worn.[3][6]

Footwear Close-toed footwear.[6]

Respiratory Protection Respirator

A NIOSH-approved half-face

respirator with an organic

vapor/acid gas cartridge and a

dust/mist filter is

recommended, especially

where the neat chemical is

handled.[1][7] Use a full-face

respirator if exposure limits are

exceeded or irritation is

experienced.[3][4]

Operational Plan: Step-by-Step Handling Procedure
1. Preparation and Engineering Controls:

Work in a well-ventilated area, preferably in a chemical fume hood.[3]

Ensure an eyewash fountain and safety shower are readily accessible.[6]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.echemi.com/sds/piperonylacetate-pid_Seven21438.html
https://www.canada.ca/en/health-canada/services/consumer-product-safety/reports-publications/pesticides-pest-management/fact-sheets-other-resources/personal-protective-equipment.html
https://www.echemi.com/sds/piperonylacetate-pid_Seven21438.html
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJ0cjZmamRwZ3hobmd5bWVmaW9nMXR2NmcyM2FhIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lKNTY0OTFfMzI2LTYxLTRfUGlwZXJvbnlsX2FjZXRhdGUucGRmXCI7IGZpbGVuYW1lKj1VVEYtOCcnTWV0YVNjaV9NU0lKNTY0OTFfMzI2LTYxLTRfUGlwZXJvbnlsX2FjZXRhdGUucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--5b7537f9bfb5364fbdaecb8c9bb5c9e11c5c616e/MetaSci_MSIJ56491_326-61-4_Piperonyl_acetate.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJ0cjZmamRwZ3hobmd5bWVmaW9nMXR2NmcyM2FhIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lKNTY0OTFfMzI2LTYxLTRfUGlwZXJvbnlsX2FjZXRhdGUucGRmXCI7IGZpbGVuYW1lKj1VVEYtOCcnTWV0YVNjaV9NU0lKNTY0OTFfMzI2LTYxLTRfUGlwZXJvbnlsX2FjZXRhdGUucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--5b7537f9bfb5364fbdaecb8c9bb5c9e11c5c616e/MetaSci_MSIJ56491_326-61-4_Piperonyl_acetate.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Piperonyl-acetate
https://cameochemicals.noaa.gov/chemical/20930
https://www.echemi.com/sds/piperonylacetate-pid_Seven21438.html
https://www.chemicalbook.com/msds/piperonyl-acetate.pdf
https://www.echemi.com/sds/piperonylacetate-pid_Seven21438.html
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJ0cjZmamRwZ3hobmd5bWVmaW9nMXR2NmcyM2FhIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lKNTY0OTFfMzI2LTYxLTRfUGlwZXJvbnlsX2FjZXRhdGUucGRmXCI7IGZpbGVuYW1lKj1VVEYtOCcnTWV0YVNjaV9NU0lKNTY0OTFfMzI2LTYxLTRfUGlwZXJvbnlsX2FjZXRhdGUucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--5b7537f9bfb5364fbdaecb8c9bb5c9e11c5c616e/MetaSci_MSIJ56491_326-61-4_Piperonyl_acetate.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1198404?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Remove all sources of ignition as the chemical is combustible.[3][4]

Have spill cleanup materials readily available.

2. Handling the Chemical:

Avoid contact with skin, eyes, and clothing.[6]

Do not eat, drink, or smoke when using this product.[3][4]

Avoid breathing mist, gas, or vapors.[3][4]

Use non-sparking tools.[3]

3. Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[3]

Store in a refrigerator.[1][7]

Store away from incompatible materials such as strong oxidizing acids, caustic solutions,

alkali metals, and hydrides.[3][7]

Emergency and First Aid Measures
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Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and seek immediate medical

attention.[3][4][6]

Skin Contact

Immediately remove contaminated clothing.

Flush the affected skin with running water for at

least 15 minutes. Wash with plenty of soap and

water.[3][6][7] If skin irritation or a rash occurs,

get medical help.[3]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 to 30 minutes, removing contact

lenses if present.[1][3][6][7] Seek immediate

medical attention.[6][7]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person.[6] Get medical help

immediately.[3][6]

Accidental Release and Disposal Plan
1. Spill Containment and Cleanup:

Evacuate personnel from the area.

Wear appropriate PPE as detailed above.

Remove all sources of ignition.[3][6]

For small spills, use absorbent paper to pick up the liquid.[1][7] For larger spills, absorb with

inert material such as sand, sawdust, or earth.[6][8]

Collect the absorbed material and place it into a suitable, sealed container for disposal.[1][6]

[7]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.echemi.com/sds/piperonylacetate-pid_Seven21438.html
https://www.chemicalbook.com/msds/piperonyl-acetate.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJ0cjZmamRwZ3hobmd5bWVmaW9nMXR2NmcyM2FhIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lKNTY0OTFfMzI2LTYxLTRfUGlwZXJvbnlsX2FjZXRhdGUucGRmXCI7IGZpbGVuYW1lKj1VVEYtOCcnTWV0YVNjaV9NU0lKNTY0OTFfMzI2LTYxLTRfUGlwZXJvbnlsX2FjZXRhdGUucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--5b7537f9bfb5364fbdaecb8c9bb5c9e11c5c616e/MetaSci_MSIJ56491_326-61-4_Piperonyl_acetate.pdf
https://www.echemi.com/sds/piperonylacetate-pid_Seven21438.html
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJ0cjZmamRwZ3hobmd5bWVmaW9nMXR2NmcyM2FhIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lKNTY0OTFfMzI2LTYxLTRfUGlwZXJvbnlsX2FjZXRhdGUucGRmXCI7IGZpbGVuYW1lKj1VVEYtOCcnTWV0YVNjaV9NU0lKNTY0OTFfMzI2LTYxLTRfUGlwZXJvbnlsX2FjZXRhdGUucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--5b7537f9bfb5364fbdaecb8c9bb5c9e11c5c616e/MetaSci_MSIJ56491_326-61-4_Piperonyl_acetate.pdf
https://cameochemicals.noaa.gov/chemical/20930
https://www.echemi.com/sds/piperonylacetate-pid_Seven21438.html
https://pubchem.ncbi.nlm.nih.gov/compound/Piperonyl-acetate
https://www.echemi.com/sds/piperonylacetate-pid_Seven21438.html
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJ0cjZmamRwZ3hobmd5bWVmaW9nMXR2NmcyM2FhIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lKNTY0OTFfMzI2LTYxLTRfUGlwZXJvbnlsX2FjZXRhdGUucGRmXCI7IGZpbGVuYW1lKj1VVEYtOCcnTWV0YVNjaV9NU0lKNTY0OTFfMzI2LTYxLTRfUGlwZXJvbnlsX2FjZXRhdGUucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--5b7537f9bfb5364fbdaecb8c9bb5c9e11c5c616e/MetaSci_MSIJ56491_326-61-4_Piperonyl_acetate.pdf
https://cameochemicals.noaa.gov/chemical/20930
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJ0cjZmamRwZ3hobmd5bWVmaW9nMXR2NmcyM2FhIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lKNTY0OTFfMzI2LTYxLTRfUGlwZXJvbnlsX2FjZXRhdGUucGRmXCI7IGZpbGVuYW1lKj1VVEYtOCcnTWV0YVNjaV9NU0lKNTY0OTFfMzI2LTYxLTRfUGlwZXJvbnlsX2FjZXRhdGUucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--5b7537f9bfb5364fbdaecb8c9bb5c9e11c5c616e/MetaSci_MSIJ56491_326-61-4_Piperonyl_acetate.pdf
https://cameochemicals.noaa.gov/chemical/20930
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJ0cjZmamRwZ3hobmd5bWVmaW9nMXR2NmcyM2FhIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lKNTY0OTFfMzI2LTYxLTRfUGlwZXJvbnlsX2FjZXRhdGUucGRmXCI7IGZpbGVuYW1lKj1VVEYtOCcnTWV0YVNjaV9NU0lKNTY0OTFfMzI2LTYxLTRfUGlwZXJvbnlsX2FjZXRhdGUucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--5b7537f9bfb5364fbdaecb8c9bb5c9e11c5c616e/MetaSci_MSIJ56491_326-61-4_Piperonyl_acetate.pdf
https://www.echemi.com/sds/piperonylacetate-pid_Seven21438.html
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJ0cjZmamRwZ3hobmd5bWVmaW9nMXR2NmcyM2FhIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lKNTY0OTFfMzI2LTYxLTRfUGlwZXJvbnlsX2FjZXRhdGUucGRmXCI7IGZpbGVuYW1lKj1VVEYtOCcnTWV0YVNjaV9NU0lKNTY0OTFfMzI2LTYxLTRfUGlwZXJvbnlsX2FjZXRhdGUucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--5b7537f9bfb5364fbdaecb8c9bb5c9e11c5c616e/MetaSci_MSIJ56491_326-61-4_Piperonyl_acetate.pdf
https://www.echemi.com/sds/piperonylacetate-pid_Seven21438.html
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJ0cjZmamRwZ3hobmd5bWVmaW9nMXR2NmcyM2FhIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lKNTY0OTFfMzI2LTYxLTRfUGlwZXJvbnlsX2FjZXRhdGUucGRmXCI7IGZpbGVuYW1lKj1VVEYtOCcnTWV0YVNjaV9NU0lKNTY0OTFfMzI2LTYxLTRfUGlwZXJvbnlsX2FjZXRhdGUucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--5b7537f9bfb5364fbdaecb8c9bb5c9e11c5c616e/MetaSci_MSIJ56491_326-61-4_Piperonyl_acetate.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Piperonyl-acetate
https://cameochemicals.noaa.gov/chemical/20930
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJ0cjZmamRwZ3hobmd5bWVmaW9nMXR2NmcyM2FhIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lKNTY0OTFfMzI2LTYxLTRfUGlwZXJvbnlsX2FjZXRhdGUucGRmXCI7IGZpbGVuYW1lKj1VVEYtOCcnTWV0YVNjaV9NU0lKNTY0OTFfMzI2LTYxLTRfUGlwZXJvbnlsX2FjZXRhdGUucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--5b7537f9bfb5364fbdaecb8c9bb5c9e11c5c616e/MetaSci_MSIJ56491_326-61-4_Piperonyl_acetate.pdf
https://www.sugarlandtx.gov/DocumentCenter/View/17608/2015-05-14_73748-5-Masterline-Kontrol-30---30_SDS?bidId=
https://pubchem.ncbi.nlm.nih.gov/compound/Piperonyl-acetate
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJ0cjZmamRwZ3hobmd5bWVmaW9nMXR2NmcyM2FhIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lKNTY0OTFfMzI2LTYxLTRfUGlwZXJvbnlsX2FjZXRhdGUucGRmXCI7IGZpbGVuYW1lKj1VVEYtOCcnTWV0YVNjaV9NU0lKNTY0OTFfMzI2LTYxLTRfUGlwZXJvbnlsX2FjZXRhdGUucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--5b7537f9bfb5364fbdaecb8c9bb5c9e11c5c616e/MetaSci_MSIJ56491_326-61-4_Piperonyl_acetate.pdf
https://cameochemicals.noaa.gov/chemical/20930
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1198404?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Wash the spill area with a strong soap and water solution.[1][7]

2. Waste Disposal:

Dispose of contents and container in accordance with all federal, state, and local regulations.

[3][6]

The material may be disposed of by removal to a licensed chemical destruction plant or by

controlled incineration with flue gas scrubbing.[3]

Do not allow the chemical to enter drains or sewer systems.[3]

Contaminated packaging should be triple rinsed and offered for recycling or reconditioning,

or punctured to prevent reuse before disposal.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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